Dorsilurin J
Overview
Description
Dorsilurin J is an extended flavonoid that is 7-hydroxyflavonol with an additional hydroxy group at position 3', a 2,2-dimethyldihydropyrano ring fused to ring A across positions 5 and 6, and prenyl groups at positions 8 and 4'. Isolated from the roots of Dorstenia psilurus, it exhibits alpha-glucosidase inhibitory activity. It has a role as a metabolite and an EC 3.2.1.20 (alpha-glucosidase) inhibitor. It is a 7-hydroxyflavonol, an organic heterotricyclic compound, an extended flavonoid, a trihydroxyflavone and a pyranochromane.
Scientific Research Applications
Alpha-Glucosidase Inhibition
Dorsilurin J, along with other compounds from Dorstenia psilurus, has been studied for its alpha-glucosidase inhibitory activity. This activity is significant in the context of diabetes research, as alpha-glucosidase inhibitors are used to lower blood sugar levels in people with diabetes. The study found that dorsilurin F, a related compound, was the most active in inhibiting alpha-glucosidase, while dorsilurin K was the least active. This suggests a potential therapeutic application for dorsilurin J in the treatment of diabetes or related metabolic disorders (Tabopda et al., 2008).
Biomedical Research and Disease Modeling
Although not directly related to Dorsilurin J, there are studies on the generation of induced pluripotent stem cells (iPSCs) from patients with various diseases. This research is pivotal in the biomedical field for understanding disease mechanisms and for drug screening purposes. iPSCs derived from somatic cells of patients can be induced to differentiate into various cell types, offering a model to study diseases and test potential treatments in vitro. While this does not directly involve Dorsilurin J, the methodology could be applicable for future research involving this compound (Xiao et al., 2016).
Information Management in Scientific Research
In the context of managing scientific research data, a study highlights the implementation of a science and research information management system at a university using J2ME-J2EE technology. This approach enhances efficiency in managing research data, which could be beneficial for projects involving Dorsilurin J or similar compounds (Xiong Ping, 2011).
properties
Product Name |
Dorsilurin J |
|---|---|
Molecular Formula |
C30H34O6 |
Molecular Weight |
490.6 g/mol |
IUPAC Name |
5,9-dihydroxy-8-[3-hydroxy-4-(3-methylbut-2-enyl)phenyl]-2,2-dimethyl-6-(3-methylbut-2-enyl)-3,4-dihydropyrano[2,3-f]chromen-10-one |
InChI |
InChI=1S/C30H34O6/c1-16(2)7-9-18-10-11-19(15-22(18)31)27-26(34)25(33)23-28(35-27)20(12-8-17(3)4)24(32)21-13-14-30(5,6)36-29(21)23/h7-8,10-11,15,31-32,34H,9,12-14H2,1-6H3 |
InChI Key |
MBIMXMBSWOGVPF-UHFFFAOYSA-N |
Canonical SMILES |
CC(=CCC1=C(C=C(C=C1)C2=C(C(=O)C3=C4C(=C(C(=C3O2)CC=C(C)C)O)CCC(O4)(C)C)O)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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